Cas no 850991-53-6 (ethyl 6-oxo-3-azabicyclo3.2.1octane-3-carboxylate)

ethyl 6-oxo-3-azabicyclo3.2.1octane-3-carboxylate structure
850991-53-6 structure
Product Name:ethyl 6-oxo-3-azabicyclo3.2.1octane-3-carboxylate
CAS No:850991-53-6
MF:C10H15NO3
MW:197.231003046036
MDL:MFCD22416303
CID:1082564
PubChem ID:53302214
Update Time:2025-04-20

ethyl 6-oxo-3-azabicyclo3.2.1octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl (1R,5R)-6-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
    • ETHYL 6-OXO-3-AZABICYCLO[3.2.1]OCTANE-3-CARBOXYLATE
    • ethyl 6-oxo-3-azabicyclo3.2.1octane-3-carboxylate
    • EN300-8764311
    • SB47847
    • AKOS015900781
    • 850991-53-6
    • A898114
    • ethyl 6-oxo-3-azabicyclo[3.2.1 ]octane-3-carboxylate
    • SCHEMBL2078696
    • DTXSID30693363
    • YMCVBSNHYFZDOU-UHFFFAOYSA-N
    • DB-076252
    • MDL: MFCD22416303
    • Inchi: 1S/C10H15NO3/c1-2-14-10(13)11-5-7-3-8(6-11)9(12)4-7/h7-8H,2-6H2,1H3
    • InChI Key: YMCVBSNHYFZDOU-UHFFFAOYSA-N
    • SMILES: O=C1CC2CN(C(=O)OCC)CC1C2

Computed Properties

  • Exact Mass: 197.10500
  • Monoisotopic Mass: 197.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6A^2
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.198
  • Boiling Point: 311.3 °C at 760 mmHg
  • Flash Point: 311.3 °C at 760 mmHg
  • Refractive Index: 1.514
  • PSA: 46.61000
  • LogP: 0.99170

ethyl 6-oxo-3-azabicyclo3.2.1octane-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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Enamine
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ethyl 6-oxo-3-azabicyclo3.2.1octane-3-carboxylate Related Literature

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